
Demeton-S-d10: A Technical Guide for Analytical
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Demeton-S-d10

Cat. No.: B15553653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and analytical

applications of Demeton-S-d10, a deuterated internal standard crucial for the accurate

quantification of the organophosphate insecticide Demeton-S. This document outlines its

physicochemical properties, commercial sources, and a detailed experimental protocol for its

use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Core Compound Data
Demeton-S-d10 is the isotopically labeled analog of Demeton-S. The incorporation of ten

deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification, as it co-elutes with the target analyte but is detected at a

different mass-to-charge ratio. This allows for the correction of matrix effects and variations in

sample preparation and instrument response.

Quantitative Data Summary
The following table summarizes the key quantitative information for Demeton-S-d10, compiled

from various commercial suppliers. Specific details such as lot-specific purity and isotopic

enrichment are typically provided in the Certificate of Analysis upon purchase.
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Parameter Value Source

Molecular Formula C₈H₉D₁₀O₃PS₂ LGC Standards[1]

Molecular Weight 268.4 g/mol LGC Standards[1]

Unlabeled CAS Number 126-75-0 LGC Standards[1]

Typical Pack Sizes 5 mg, 50 mg LGC Standards[1][2]

Product Format Neat LGC Standards

Commercial Availability
Demeton-S-d10 is available from specialized chemical suppliers that provide analytical

reference materials. Notable vendors include:

LGC Standards: Offers Demeton-S-d10 as a neat material in various pack sizes. Their

products are characterized under ISO/IEC 17025 and manufactured according to ISO 17034,

ensuring high quality and scientific integrity, with detailed information provided in the

Certificate of Analysis.

Clearsynth: Provides a range of stable isotope-labeled compounds, including deuterated

analogs of pesticides for research and analytical use.

Pricing and availability can be obtained by creating an account on the respective supplier's

website. It is important to note that this product may be classified as a dangerous good for

transport and may be subject to additional shipping charges.

Experimental Protocol: Quantification of Demeton-S
in Agricultural Products using Demeton-S-d10 as an
Internal Standard by LC-MS/MS
The following is a representative experimental protocol for the analysis of Demeton-S in a

complex matrix, such as agricultural products, using Demeton-S-d10 as an internal standard.

This protocol is based on established methods for pesticide residue analysis.
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Reagents and Materials
Demeton-S certified reference standard

Demeton-S-d10 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (or other appropriate mobile phase modifier)

Extraction solvents (e.g., acetone, ethyl acetate)

Solid-phase extraction (SPE) cartridges for sample cleanup (e.g., graphitized carbon, PSA)

Sample matrix (e.g., homogenized fruits, vegetables, or grains)

Preparation of Standard Solutions
Stock Solutions: Prepare individual stock solutions of Demeton-S and Demeton-S-d10 in a

suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Demeton-S stock solution. Each calibration standard should be fortified with a constant

concentration of the Demeton-S-d10 internal standard from its stock solution.

Internal Standard Spiking Solution: Prepare a working solution of Demeton-S-d10 to be

added to the samples.

Sample Preparation
Extraction: Homogenize a known weight of the sample material (e.g., 10 g of a fruit or

vegetable). Extract the homogenized sample with an appropriate solvent, such as acetone.

The use of antioxidants like L-ascorbic acid during homogenization can prevent degradation

of the target analyte.
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Cleanup: The crude extract often requires cleanup to remove matrix components that can

interfere with the analysis. This can be achieved through liquid-liquid partitioning (e.g., with

hexane/acetonitrile) followed by solid-phase extraction (SPE) using cartridges like

graphitized carbon or PSA.

Fortification with Internal Standard: Add a precise volume of the Demeton-S-d10 internal

standard spiking solution to the final extract just before analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used for the separation of

organophosphate pesticides.

Mobile Phase: A gradient elution with water and acetonitrile (both often containing a small

percentage of formic acid to improve peak shape) is commonly employed.

Injection Volume: Typically in the range of 1-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive mode is generally suitable for

Demeton-S and its deuterated analog.

Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. Specific precursor-to-product ion transitions for both Demeton-S and Demeton-
S-d10 need to be optimized.

For Demeton-S, a potential MRM transition is 259.1 -> 89.0.

For Demeton-S-d10, the precursor ion will be shifted by +10 m/z. The product ions may

or may not be shifted depending on where the deuterium labeling is on the molecule.

Data Analysis
Construct a calibration curve by plotting the ratio of the peak area of Demeton-S to the peak

area of Demeton-S-d10 against the concentration of Demeton-S in the calibration
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standards.

Quantify the amount of Demeton-S in the samples by calculating the peak area ratio and

interpolating the concentration from the calibration curve. The use of the internal standard

corrects for any loss of analyte during sample preparation and for any matrix-induced

enhancement or suppression of the MS signal.

Visualizations
Experimental Workflow for Pesticide Residue Analysis
The following diagram illustrates a typical workflow for the analysis of pesticide residues in a

complex matrix using an internal standard.
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Caption: Workflow for Demeton-S analysis using a deuterated internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15553653?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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